Biochemical Potency: ITK, JAK3, and TXK Inhibition
Modzatinib (ATI-2138) binds and inhibits its three primary kinase targets with sub-nanomolar potency: ITK IC50 <0.18 nM, JAK3 IC50 <0.52 nM, and TXK IC50 <0.83 nM, as determined in biochemical assays [1]. In contrast, the clinically validated JAK3/TEC family inhibitor ritlecitinib (PF-06651600) inhibits JAK3 with an IC50 of 33.1 nM, approximately 63-fold weaker than Modzatinib on JAK3 alone, and lacks any reported ITK inhibitory activity (IC50 >10,000 nM) . The clinical-stage ITK-selective inhibitor soquelitinib (CPI-818) exhibits >100-fold selectivity for ITK over RLK/TXK and does not inhibit JAK3, providing no dual pathway coverage . The covalent ITK/RLK dual inhibitor PRN694 inhibits ITK with an IC50 of 0.3 nM and RLK with an IC50 of 1.4 nM, but shows substantially weaker JAK3 inhibition (IC50 approximately 30 nM), representing a 57-fold potency gap on JAK3 relative to Modzatinib . No other clinical-stage compound simultaneously engages ITK, TXK, and JAK3 with triple sub-nanomolar potency.
| Evidence Dimension | Biochemical inhibitory potency (IC50) against ITK, JAK3, and TXK |
|---|---|
| Target Compound Data | Modzatinib: ITK <0.18 nM, JAK3 <0.52 nM, TXK <0.83 nM |
| Comparator Or Baseline | Ritlecitinib: JAK3 IC50 33.1 nM (no ITK inhibition); Soquelitinib: ITK-selective (no JAK3 inhibition); PRN694: ITK 0.3 nM, RLK 1.4 nM, JAK3 ~30 nM |
| Quantified Difference | Modzatinib is ~63-fold more potent on JAK3 vs. ritlecitinib; provides ITK coverage absent in ritlecitinib; provides JAK3 coverage absent in soquelitinib; ~57-fold more potent on JAK3 vs. PRN694 |
| Conditions | Biochemical enzyme inhibition assays; references: JPET 2025 (Modzatinib), published ritlecitinib and PRN694 biochemical data |
Why This Matters
The triple sub-nanomolar profile means that at pharmacologically achievable concentrations, Modzatinib can fully occupy all three targets simultaneously, whereas single-target inhibitors leave complementary signaling pathways intact, limiting functional efficacy in T cell-driven disease models.
- [1] Kaul A, et al. Characterization of the dual ITK/JAK3 small molecule covalent inhibitor ATI-2138. J Pharmacol Exp Ther. 2025;392(2):100054. Biochemical IC50 data: ITK <0.18 nM, JAK3 <0.52 nM, TXK <0.83 nM. View Source
